5-methoxy-1H-indazole-3-carbonitrile

• IUPAC Name: 5-methoxy-1H-indazole-3-carbonitrile
• InChI: InChI=1S/C9H7N3O/c1-13-6-2-3-8-7(4-6)9(5-10)12-11-8/h2-4H,1H3,(H,11,12)
• InChI Key: XXCNXBQYSICCPC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NN=C2C#N
• Molecular Formula: C9H7N3O
• DSSTOX Substance ID: DTXSID40659470
• Molecular Weight: 173.17 g/mol
• CAS RN: 90322-88-6

Description

5-Methoxy-1H-indazole-3-carbonitrile is a chemical compound with the molecular formula C9H7N3O. It has a molecular weight of 173.17. This compound is a yellow solid and is used in various chemical reactions.

Synthesis Analysis

The synthesis of indazole derivatives, including 5-methoxy-1H-indazole-3-carbonitrile, has been a subject of research in recent years. The strategies for synthesis include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 5-methoxy-1H-indazole-3-carbonitrile consists of a benzene ring fused to a pyrazole ring, with a methoxy group and a carbonitrile group attached. The InChI code for this compound is 1S/C9H7N3O/c1-13-6-2-3-8-7 (4-6)9 (5-10)12-11-8/h2-4H,1H3, (H,11,12).

Chemical Reactions Analysis

Indazole derivatives, including 5-methoxy-1H-indazole-3-carbonitrile, are involved in various chemical reactions. These reactions include Cu (OAc) 2 -catalyzed reactions to form N–N bond in DMSO under O2 atmosphere.

Physical And Chemical Properties Analysis

5-Methoxy-1H-indazole-3-carbonitrile is a yellow solid. It has a molecular weight of 173.17. The InChI code for this compound is 1S/C9H7N3O/c1-13-6-2-3-8-7 (4-6)9 (5-10)12-11-8/h2-4H,1H3, (H,11,12).

Scientific Research Applications

Corrosion Inhibition

5-Methoxy-1H-indazole-3-carbonitrile derivatives have shown promise as corrosion inhibitors. For example, pyranopyrazole derivatives, closely related to 5-methoxy-1H-indazole-3-carbonitrile, were investigated for their efficacy in preventing mild steel corrosion in acidic solutions. These compounds demonstrated significant inhibition efficiency, which increased with the concentration of the inhibitor. The adsorption of these inhibitors on mild steel surfaces followed the Langmuir adsorption isotherm, suggesting their potential in corrosion protection applications (Yadav, Gope, Kumari, & Yadav, 2016).

Inhibitory Effects on Nitric Oxide Synthases

Indazole derivatives, including those similar to 5-methoxy-1H-indazole-3-carbonitrile, have been studied for their inhibitory effects on nitric oxide synthases (NOS). One study identified 7-methoxy-1H-indazole as a potent inhibitor of NOS, providing a basis for the exploration of 5-methoxy derivatives in related biomedical research. These compounds could potentially contribute to therapeutic strategies targeting diseases mediated by nitric oxide synthases (Sopková-de Oliveira Santos, Collot, & Rault, 2002).

Synthesis of Novel Pyrimidine and Indazole Derivatives

The catalytic activities of certain compounds have facilitated the synthesis of novel pyrimidine and indazole derivatives, which could have broad applications, including in the development of new antimicrobial agents. Indazole regioisomers were reacted with various compounds to yield novel derivatives, showcasing the versatility of indazole-based compounds in synthetic chemistry and potential pharmaceutical applications (Yakaiah, Lingaiah, Narsaiah, Kumar, & Murthy, 2008).

Anticancer Activity

Some indazole-carbonitrile compounds have been synthesized and evaluated for their anticancer activity. These studies highlight the potential of indazole-carbonitrile derivatives, including 5-methoxy-1H-indazole-3-carbonitrile, in the development of new anticancer drugs. The ability of these compounds to inhibit the growth of cancer cells underscores their significance in medicinal chemistry and oncology research (Kachaeva, Pilyo, Zhirnov, & Brovarets, 2018).

Future Directions

Indazole derivatives, including 5-methoxy-1H-indazole-3-carbonitrile, have gained considerable attention in the field of medicinal chemistry due to their versatile biological activities. Future research may focus on developing synthetic approaches to these compounds with better biological activities.

Mechanism of Action

Target of Action

Indazole derivatives have been found to bind with high affinity to multiple receptors , and they play a significant role in cell biology . They are important types of molecules and natural products .

Mode of Action

Indazole derivatives are known to inhibit, regulate, and/or modulate various kinases, such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . These kinases play a role in the treatment of diseases such as cancer .

Biochemical Pathways

Indazole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indazole derivatives may affect a variety of biochemical pathways.

Result of Action

Some indazole derivatives have been reported to inhibit cell growth with gi 50 values in the 0041–336 μM range, being very effective against colon and melanoma cell lines .